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Compound of Interest

Compound Name: 2-Bromo-5-fluoro-nicotinic acid

Cat. No.: B1372940

An In-Depth Technical Guide to the Safe Handling of 2-Bromo-5-fluoro-nicotinic Acid and Its
Isomer

A Note on Isomeric Specificity

This guide addresses the safety information for halogenated pyridine carboxylic acids, a class
of compounds frequently used as intermediates in pharmaceutical and agrochemical research.
The user specifically requested data for 2-Bromo-5-fluoro-nicotinic acid (CAS No. 38186-89-
9). However, publicly available, detailed Safety Data Sheet (SDS) information is far more
comprehensive for its structural isomer, 2-Bromo-5-fluoroisonicotinic acid (CAS No. 885588-12-
5).

Given their structural similarity, their hazard profiles are expected to be closely related.
Therefore, this guide synthesizes the robust data available for the isonicotinic acid isomer to
provide a reliable and cautious framework for handling both compounds. Researchers must
treat 2-Bromo-5-fluoro-nicotinic acid with, at minimum, the same level of precaution.

Section 1: Compound Identification and Hazard
Overview

1.1. Chemical Identity

o Target Compound: 2-Bromo-5-fluoro-nicotinic acid
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CAS Number: 38186-89-9[1]
Molecular Formula: CeHzBrFNO2[1]

Molecular Weight: 219.99 g/mol [1]

Synonyms: 2-bromo-5-fluoropyridine-3-carboxylic acid[1]

e Primary Data Source Compound: 2-Bromo-5-fluoroisonicotinic acid

[¢]

fluoropyridine[3]

[¢]

o

o

CAS Number: 885588-12-5[2][3][4]
Molecular Formula: CeHsBrFNOz[5]

Molecular Weight: 220.00 g/mol [5]

Synonyms: 2-Bromo-5-fluoro-4-pyridinecarboxylic acid[2], 2-Bromo-4-carboxy-5-

1.2. GHS Hazard Classification This compound is classified as hazardous. The primary risks

involve irritation and acute toxicity upon exposure. The Globally Harmonized System (GHS)

classification mandates a "Warning" signal word.[2][3]

Hazard Class Category Hazard Statement
. H302: Harmful if swallowed[2]

Acute Toxicity, Oral Category 4 3]

i ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation Category 2 3]

) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o

irritation[2][3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][3]
Specific target organ toxicity H335: May cause respiratory
Category 3

(single exposure)

irritation[2][3]
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1.3. Visualized Hazard Summary The following diagram illustrates the primary routes of
exposure and their associated health effects, providing an immediate visual reference for
laboratory personnel.

( 2-Bromo-5-fluoro-nicotinic Acid \

k (Isomer Data) )

Ingestion Hazard Skin Hazard Eye Hazard Inhalation Hazard
(H302) (H315) (H319) (H332, H335)

Click to download full resolution via product page

Caption: GHS hazard overview for 2-Bromo-5-fluoro-(iso)nicotinic acid.

Section 2: Emergency Procedures and First-Aid
Measures

Immediate and appropriate first-aid is critical to mitigate harm from exposure. The following
protocols are based on standard laboratory practice for irritant and acutely toxic compounds.

2.1. First-Aid Workflow The decision-making process for responding to an exposure event
should be clear and systematic.
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Exposure Event Occurs

Identify Exposure Type /Identify Exposure Type Identify Exposure Type

dentify Exposure Type

Inhalation Eye Contact

1. Rinse mouth with water.
2. DO NOT induce vomiting.
3. Never give anything by mouth to an
unconscious person.

for at least 15 minutes.

1. Separate eyelids and flush with pure water
2. Remove contact lenses if present and easy to do.

2. Give oxygen if breathing is difficult. 2. Wash skin with soap and copious water

1. Move victim to fresh air. 1. Immediately remove contaminated clothing.
3. Give artificial respiration if not breathing. for at least 15 minutes.

Seek Immediate Medical Attention
if symptoms persist or are severe.

Click to download full resolution via product page
Caption: Emergency first-aid workflow for exposure incidents.
2.2. Detailed First-Aid Instructions

« If Inhaled: Move the victim into fresh air.[3][5] If breathing is difficult, administer oxygen. If the
victim is not breathing, provide artificial respiration and seek immediate medical attention.[3]
[5] Do not use mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[3][5]

» Following Skin Contact: Immediately take off contaminated clothing and shoes.[3][4] Wash
the affected area with soap and plenty of water for at least 15 minutes.[3][5] If skin irritation

persists, consult a physician.[4][6]
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» Following Eye Contact: Promptly rinse the eyes with pure water for at least 15 minutes,
ensuring to separate the eyelids with fingers for adequate flushing.[3][4] If eye irritation
continues, seek medical advice.[6][7]

e Following Ingestion: Rinse the mouth thoroughly with water.[3][5] Never induce vomiting.[3]
[5] Do not give anything by mouth to an unconscious individual.[3][5] Call a doctor or Poison
Control Center immediately.[3][5]

Section 3: Safe Handling, Storage, and Exposure
Control

Proactive measures are essential to prevent exposure. This involves a combination of
engineering controls, administrative protocols, and personal protective equipment (PPE).

3.1. Engineering Controls & Handling Procedures The primary engineering control is to handle
this product exclusively within a chemical fume hood to manage vapors and dust.[4]

Ventilation: Always work in a well-ventilated place.[3][5]

Dust and Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[3][5]

Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.
[3][5] Keep the material away from heat, flames, and sparks.[4]

Hygiene: Wash hands thoroughly after handling.[4][7] Do not eat, drink, or smoke in the work
area.[7] Contaminated work clothing should not be allowed out of the workplace.

3.2. Personal Protective Equipment (PPE) The selection of PPE is dictated by the compound's
hazard profile. The rationale is to create a complete barrier against all potential routes of
exposure.
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PPE Type

Specification

Rationale for Use

Eye/Face Protection

Chemical safety goggles or

face shield.

Protects against splashes and
dust, preventing serious eye
irritation (H319).[4][7]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile) and a lab coat or

protective clothing.

Prevents direct contact that
causes skin irritation (H315).[3]

[4]

Respiratory Protection

Approved mask or respirator
(e.g., N95 for dust or
appropriate cartridge

respirator).

Required to prevent inhalation
of harmful dust or vapors,
which can cause respiratory
irritation (H332, H335).[4]

3.3. Storage Conditions

» Container: Store in a tightly closed container when not in use.[3][7]

e Environment: Keep in a cool, dry, and well-ventilated area.[7] Some sources recommend

refrigerated storage.[4]

e Incompatibilities: Store away from incompatible substances, particularly oxidizing agents.[4]

Section 4: Accidental Release and Fire-Fighting

Measures

4.1. Accidental Release Protocol A spill requires a controlled, systematic response to contain

the material, protect personnel, and prevent environmental contamination.
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Spill Detected

Evacuate non-essential personnel
and ensure adequate ventilation

Wear full PPE:

Respirator, Gloves,
Eye Protection, Lab Coat

Prevent further leakage.
Stop material from entering drains
or water courses.

i

Cover with inert absorbent material
(sand, vermiculite).
Sweep up and collect.

i

Place in a tightly closed, labeled
container for disposal.

Dispose of waste according to
local and national regulations.

Click to download full resolution via product page

Caption: Step-by-step protocol for managing an accidental spill.
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» Personal Precautions: Avoid dust formation and contact with the material.[3][5] Wear suitable
personal protective equipment as detailed in Section 3.2.[4]

e Environmental Precautions: Do not allow the material to enter drains, waterways, or soil.[4]

[7]

» Methods for Cleaning Up: Mix the spilled solid with sand or a similar inert absorbent material.
[4] Sweep up the mixture and place it into a suitable, tightly closed container for disposal.[4]

[5]

4.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-
resistant foam.[3][4][5]

e Specific Hazards: Combustion may produce hazardous gases.

e Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO3), nitrogen
oxides (NOx), hydrogen fluoride (HF), and hydrogen bromide (HBr).[4]

o Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[3][4]

Section 5: Stability, Reactivity, and Toxicological
Profile

5.1. Stability and Reactivity

e Chemical Stability: The material is stable under recommended storage conditions.
o Conditions to Avoid: Heat, flames, and sparks.[4]

e Incompatible Materials: Strong oxidizing agents.[4]

» Hazardous Decomposition Products: Under fire conditions, it can decompose to form toxic
gases such as carbon oxides, nitrogen oxides, hydrogen fluoride, and hydrogen bromide.[4]
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5.2. Toxicological and Ecological Information

o Toxicological Data: Comprehensive toxicological studies for this specific compound are not
readily available in the provided search results.[4][8] The GHS classification (harmful if
swallowed/inhaled) is based on data from similar compounds and predictive models. The
absence of detailed data necessitates handling the compound with a high degree of caution,
assuming it has the potential for significant toxicity.

o Ecological Data: There is no specific data available regarding the ecotoxicity of this
compound.[4] It is imperative to prevent its release into the environment, as its effects on
aquatic and terrestrial life are unknown.[5]

Section 6: Disposal Considerations

The disposal of 2-Bromo-5-fluoro-nicotinic acid and its contaminated materials must be
handled as hazardous waste.

o Waste Disposal Method: Disposal must be conducted in strict accordance with all applicable
federal, state, and local environmental regulations.[4] Contact a licensed professional waste
disposal service to arrange for removal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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